Cas no 89878-35-3 (Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-)
89878-35-3 structure
Product Name:Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
CAS No:89878-35-3
MF:C22H18O3
MW:330.376526355743
CID:586146
PubChem ID:13313455
Update Time:2025-04-19
Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
- 1-methoxy-4-[3-(4-phenoxyphenoxy)prop-1-ynyl]benzene
- DTXSID60536395
- 89878-35-3
- 1-Methoxy-4-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]benzene
- SCHEMBL10834508
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- Inchi: 1S/C22H18O3/c1-23-19-11-9-18(10-12-19)6-5-17-24-20-13-15-22(16-14-20)25-21-7-3-2-4-8-21/h2-4,7-16H,17H2,1H3
- InChI Key: TVBMIDNXIIIRMW-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 330.125594432g/mol
- Monoisotopic Mass: 330.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 27.7Ų
Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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